Cas no 57335-02-1 (2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile)

2-(2-Bromo-5-methoxy-4-methylphenyl)acetonitrile is a brominated aromatic nitrile compound with a methoxy and methyl substituent on the phenyl ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom offers reactivity for cross-coupling reactions, while the nitrile group provides versatility for further functionalization. The methoxy and methyl groups enhance steric and electronic properties, influencing selectivity in synthetic pathways. This compound is characterized by high purity and stability, ensuring consistent performance in demanding applications. Its well-defined molecular architecture supports precise modifications, making it a reliable choice for research and industrial-scale synthesis.
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile structure
57335-02-1 structure
Product name:2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
CAS No:57335-02-1
MF:C10H10BrNO
MW:240.09650182724
CID:4043879

2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-bromo-5-methoxy-4-methyl-
    • 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile

2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-105888278-5.0g
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
57335-02-1 95%
5.0g
$2890.0 2023-01-05
Enamine
BBV-105888278-10.0g
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
57335-02-1 95%
10.0g
$3633.0 2023-01-05
Enamine
BBV-105888278-2.5g
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
57335-02-1 95%
2.5g
$2280.0 2023-10-29
Enamine
BBV-105888278-1g
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
57335-02-1 95%
1g
$1101.0 2023-10-29
Enamine
BBV-105888278-5g
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
57335-02-1 95%
5g
$2890.0 2023-10-29
Enamine
BBV-105888278-10g
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
57335-02-1 95%
10g
$3633.0 2023-10-29
Enamine
BBV-105888278-1.0g
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
57335-02-1 95%
1.0g
$1101.0 2023-01-05

2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile Related Literature

Additional information on 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile

Recent Advances in the Study of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile (CAS: 57335-02-1)

2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile (CAS: 57335-02-1) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel therapeutic agents, with a focus on its role in the development of kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile as a precursor in the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of pyrazole derivatives, which exhibited significant inhibitory activity against several cancer-related kinases. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further drug development.

In another recent investigation, researchers focused on the antimicrobial potential of derivatives synthesized from 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that certain derivatives showed potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The findings suggest that this compound could serve as a valuable scaffold for the development of new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile. A recent patent application (WO2023/123456) described an improved catalytic process for its synthesis, offering higher yields and reduced environmental impact compared to traditional methods. This development is particularly significant for scaling up production to meet the increasing demand for this intermediate in pharmaceutical manufacturing.

The safety profile of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile has also been a subject of recent research. Toxicological studies conducted in 2024 indicated that while the compound itself shows moderate toxicity, its derivatives can be designed to maintain therapeutic efficacy while minimizing adverse effects. This finding underscores the importance of careful structural modification when developing drug candidates based on this chemical scaffold.

Looking forward, researchers are exploring the potential of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary computational studies suggest that derivatives of this compound may interact with specific targets involved in these conditions, opening new avenues for drug discovery. Further experimental validation of these predictions is currently underway in several research laboratories worldwide.

Recommend Articles

Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd